Tert-butyl 2-amino-3-bromo-5-methoxybenzoate
Overview
Description
Tert-butyl 2-amino-3-bromo-5-methoxybenzoate is a chemical compound that belongs to the class of benzoates. It is commonly used in scientific research as a reagent in organic synthesis due to its unique chemical properties.
Mechanism of Action
The mechanism of action of tert-butyl 2-amino-3-bromo-5-methoxybenzoate is not well understood. However, it is believed to act as a nucleophile in organic reactions due to the presence of the amino and methoxy groups.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of tert-butyl 2-amino-3-bromo-5-methoxybenzoate. However, it is not used in drug development due to its potential toxicity.
Advantages and Limitations for Lab Experiments
One advantage of using tert-butyl 2-amino-3-bromo-5-methoxybenzoate in lab experiments is its ability to act as a nucleophile in organic reactions. However, its potential toxicity limits its use in drug development.
Future Directions
There are several future directions for research on tert-butyl 2-amino-3-bromo-5-methoxybenzoate. One area of research could be to study its potential use in the synthesis of new dyes and pigments. Another area of research could be to study its potential use in the development of new organic reactions. Additionally, further research could be done to understand its mechanism of action and potential toxicity.
Synthesis Methods
Tert-butyl 2-amino-3-bromo-5-methoxybenzoate can be synthesized through a multi-step reaction process. The first step involves the reaction of tert-butyl 4-hydroxybenzoate with thionyl chloride to produce tert-butyl 4-chlorobenzoate. The second step involves the reaction of tert-butyl 4-chlorobenzoate with sodium azide to produce tert-butyl 4-azidobenzoate. Finally, the third step involves the reaction of tert-butyl 4-azidobenzoate with bromine and methanol to produce tert-butyl 2-amino-3-bromo-5-methoxybenzoate.
Scientific Research Applications
Tert-butyl 2-amino-3-bromo-5-methoxybenzoate is commonly used in scientific research as a reagent in organic synthesis. It is used to synthesize various other chemical compounds that are used in the pharmaceutical industry. It is also used in the synthesis of various dyes and pigments.
properties
IUPAC Name |
tert-butyl 2-amino-3-bromo-5-methoxybenzoate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrNO3/c1-12(2,3)17-11(15)8-5-7(16-4)6-9(13)10(8)14/h5-6H,14H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HDKQTPDMHMEADY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C1=C(C(=CC(=C1)OC)Br)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 2-amino-3-bromo-5-methoxybenzoate | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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